
Ciraparantag Overview and Mechanism of
Action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ciraparantag

CAS No.: 1438492-26-2

Cat. No.: S523841

Get Quote

Ciraparantag is a small, synthetic, water-soluble molecule investigated as a broad-spectrum reversal agent

for anticoagulants [1]. Its proposed value lies in its ability to reverse the effects of both DOACs and low

molecular weight heparin (LMWH), which could fill a significant gap in managing emergency bleeding [2].

Proposed Mechanism: Ciraparantag is designed to bind non-covalently via charge-charge interactions to

unfractionated heparin, LMWH, and DOACs like rivaroxaban and apixaban [3] [4] [5]. This binding is

believed to sequester the anticoagulant molecules, effectively neutralizing their activity and re-establishing

normal clot formation [1] [3]. The diagram below illustrates this proposed mechanism and the subsequent

restoration of coagulation.
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Pharmacokinetic Profile: Ciraparantag is administered via intravenous infusion, with a treatment regimen

anticipated to be a single dose over approximately 10 minutes [1]. It demonstrates rapid action, reaching

maximum concentration within minutes and has a short half-life of 12 to 19 minutes [4] [5]. It is primarily

hydrolyzed by serum peptidases into inactive metabolites, which are then recovered in the urine [4] [5].

Summary of Key Experimental Evidence

The following table summarizes the clinical and preclinical studies that form the evidence base for

ciraparantag.
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Study Model/Type
Anticoagulant
Reversed

Key Findings/Outcomes Citation

Phase 2 Clinical Trials
(Randomized, single-
blind, placebo-controlled)

Apixaban,

Rivaroxaban

Rapid, complete reversal within 1 hour;

effect sustained for 5-6 hours; well-tolerated
with mild, transient side effects (flushing,

warmth).

[1]

Preclinical Model (Rat

tail transection & liver
laceration)

Heparins,

DOACs

Single IV dose significantly reduced blood

loss when given both before and after a
bleeding injury.

[4] [5]

Mechanism & Binding
Studies

Heparins,
DOACs

Dynamic light-scattering confirmed binding
to target anticoagulants and lack of binding

to coagulation factors or other common
drugs.

[4] [5]

Comparative Analysis with Available Reversal Agents

Currently, specific reversal agents are available only for certain anticoagulants: Idarucizumab for dabigatran

and Andexanet alfa for factor Xa inhibitors (apixaban, rivaroxaban, edoxaban) [2]. There remains a need for

a universal agent, especially for life-threatening bleeding or emergency surgery where the specific

anticoagulant may be unknown [2].

The table below compares ciraparantag's profile with the general characteristics of existing reversal

strategies.

Feature Ciraparantag
Agent-specific Antidotes (e.g.,
Idarucizumab, Andexanet alfa)

Non-Specific
Agents (e.g.,
PCCs)

Spectrum of
Activity

Broad-spectrum
(DOACs, LMWH) [1] [3]

Specific (one or a single class)

[2]

Broad, non-
specific [2]

Mechanism of
Action

Binds directly to

anticoagulant [4] [5]

Drug-specific binding or decoy

[2]

Replenishes clotting

factors [2]
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Feature Ciraparantag
Agent-specific Antidotes (e.g.,
Idarucizumab, Andexanet alfa)

Non-Specific
Agents (e.g.,
PCCs)

Speed of Action Rapid (minutes) [4] Rapid [2] Rapid

Development
Status

Investigational (Phase

2) [6] [1]

Approved and marketed [2] Approved for other
indications

Reported
Tolerability

Mild, transient

warmth/flushing [1]

Varies by agent Risk of thrombotic

events

Detailed Clinical Trial Methodology

For the Phase 2 clinical trials cited, the experimental design was as follows [1]:

Population: Healthy elderly adults (age 50-75 years).

Intervention: Participants were administered steady-state doses of either apixaban or rivaroxaban.
They then received a single, weight-based dose of ciraparantag or a placebo.

Measurement of Effect: Reversal of anticoagulation was measured using Whole Blood Clotting Time
(WBCT), a specific and sensitive assay for detecting the activity of these anticoagulants.

Outcomes: The primary outcome was the reversal of WBCT to baseline (normal) levels. Secondary
outcomes included the time to reversal and the duration of the effect.

Key Takeaways and Future Directions

Universal Potential: Ciraparantag's primary advantage is its potential as a single-agent reversal for

multiple anticoagulant classes (DOACs and heparins), which is not currently available [2] [1].
Favorable Safety in Trials: In completed studies, it has been well-tolerated, with the most common

adverse events being mild and transient sensations of warmth or flushing [1].
Status and Limitations: It is crucial to note that Ciraparantag is not yet approved for use by the

FDA or any other regulatory authority [1]. Its efficacy and safety are still under investigation. The most
recent clinical trial identified in the search results was initiated in November 2020 [6], and a 2022

review noted it was still in Phase 2 trials [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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